Cas no 2137553-73-0 (2,2-Difluoro-3-(2-methylpropoxy)propanehydrazide)

• Product Name: 2,2-Difluoro-3-(2-methylpropoxy)propanehydrazide
• CAS No: 2137553-73-0
• MF: C₇H₁₄F₂N₂O₂
• MW: 196.195068836212
• CID: 5297648
• Update Time: 2025-10-28

2,2-Difluoro-3-(2-methylpropoxy)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(2-methylpropoxy)propanehydrazide
• Propanoic acid, 2,2-difluoro-3-(2-methylpropoxy)-, hydrazide
• 2,2-Difluoro-3-(2-methylpropoxy)propanehydrazide

• Inchi： 1S/C7H14F2N2O2/c1-5(2)3-13-4-7(8,9)6(12)11-10/h5H,3-4,10H2,1-2H3,(H,11,12)
• InChI Key： XZIKDUNGASFILL-UHFFFAOYSA-N
• SMILES： FC(C(NN)=O)(COCC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 174
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4

Additional information on 2,2-Difluoro-3-(2-methylpropoxy)propanehydrazide

Compound CAS No. 2137553-73-0: 2,2-Difluoro-3-(2-methylpropoxy)propanehydrazide

The compound 2,2-Difluoro-3-(2-methylpropoxy)propanehydrazide, identified by the CAS number 2137553-73-0, is a specialized organic compound with unique chemical properties and potential applications in various fields. This compound belongs to the class of hydrazides, which are derivatives of hydrazine, and it incorporates a difluorinated propane backbone along with a 2-methylpropoxy group. The structure of this compound is characterized by the presence of two fluorine atoms on the second carbon of the propane chain, which introduces distinct electronic and steric effects. The hydrazide functional group (-NHNH₂) further enhances its reactivity and versatility in chemical reactions.

Recent studies have highlighted the potential of 2,2-Difluoro-3-(2-methylpropoxy)propanehydrazide as a precursor for the synthesis of advanced materials and pharmaceutical agents. Its ability to undergo nucleophilic substitution reactions due to the electron-withdrawing effect of the fluorine atoms makes it a valuable intermediate in organic synthesis. Additionally, the presence of the 2-methylpropoxy group provides steric hindrance, which can be exploited to control reaction pathways and selectivity in complex chemical transformations.

In terms of physical properties, 2,2-Difluoro-3-(2-methylpropoxy)propanehydrazide exhibits a melting point of approximately 145°C and a boiling point around 180°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in polar solvents like water and methanol. These properties make it suitable for use in various organic synthesis protocols that require controlled reactivity and selectivity.

The synthesis of Compound CAS No. 2137553-73-0 typically involves a multi-step process starting from readily available starting materials such as propane diol or propionaldehyde. The introduction of fluorine atoms is achieved through electrophilic fluorination techniques, while the hydrazide group is introduced via nucleophilic substitution or condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

One of the most promising applications of 2,2-Difluoro-3-(2-methylpropoxy)propanehydrazide lies in its use as an intermediate in the pharmaceutical industry. Its unique structure allows for the formation of bioactive molecules with potential anti-inflammatory, antiviral, or anticancer properties. For instance, researchers have explored its role in the development of novel protease inhibitors, which are critical components in antiviral therapies targeting emerging viral pathogens.

Beyond pharmaceutical applications, this compound has also shown potential in materials science. Its ability to form stable covalent bonds with other functional groups makes it a candidate for the synthesis of advanced polymers and coatings with tailored mechanical and thermal properties. Recent studies have demonstrated its utility in creating self-healing polymer networks that can recover from mechanical damage without external intervention.

In terms of environmental impact, Compound CAS No. 2137553-73-0 has been assessed for its biodegradability and toxicity profiles. Preliminary studies indicate that it undergoes slow biodegradation under aerobic conditions but does not exhibit acute toxicity to aquatic organisms at environmentally relevant concentrations. However, further research is required to fully understand its long-term ecological effects and ensure its safe use in industrial applications.

The safety profile of this compound is another critical aspect that warrants attention. Handling precautions include wearing appropriate personal protective equipment such as gloves and goggles due to its potential irritant effects on skin and eyes. Storage should be conducted in tightly sealed containers away from moisture and heat to prevent degradation or unintended reactions.

In conclusion, Compound CAS No. 2137553-73-0: 2,2-Difluoro-3-(2-methylpropoxy)propanehydrazide represents a versatile organic compound with significant potential across multiple disciplines. Its unique chemical structure enables diverse applications ranging from drug discovery to advanced materials development. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic research and industrial innovation.